Cas no 1636119-48-6 (1,3,5,7-Tetrakis(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)adamantane)

• Product Name: 1,3,5,7-Tetrakis(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)adamantane
• CAS No: 1636119-48-6
• MF: C₅₈H₇₆B₄O₈
• MW: 944.463257789612
• CID: 5019414
• Update Time: 2023-08-25

1,3,5,7-Tetrakis(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)adamantane Chemical and Physical Properties

Names and Identifiers

• 1,3,5,7-Tetrakis(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)adamantane
• YSZC067
• 1,3,5,7-Tetrakis[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolane-2-yl)phenyl]adamantane

• Inchi： 1S/C58H76B4O8/c1-47(2)48(3,4)64-59(63-47)43-25-17-39(18-26-43)55-33-56(40-19-27-44(28-20-40)60-65-49(5,6)50(7,8)66-60)36-57(34-55,41-21-29-45(30-22-41)61-67-51(9,10)52(11,12)68-61)38-58(35-55,37-56)42-23-31-46(32-24-42)62-69-53(13,14)54(15,16)70-62/h17-32H,33-38H2,1-16H3
• InChI Key： RYSIHNMJBBYAEG-UHFFFAOYSA-N
• SMILES： O1B(C2C=CC(=CC=2)C23CC4(C5C=CC(B6OC(C)(C)C(C)(C)O6)=CC=5)CC(C5C=CC(B6OC(C)(C)C(C)(C)O6)=CC=5)(CC(C5C=CC(B6OC(C)(C)C(C)(C)O6)=CC=5)(C4)C2)C3)OC(C)(C)C1(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 70
• Rotatable Bond Count: 8
• Complexity: 1560
• Topological Polar Surface Area: 73.8